Cas no 13442-16-5 (4-Quinolinamine,N-hydroxy-7-nitro-, 1-oxide)
13442-16-5 structure
Product Name:4-Quinolinamine,N-hydroxy-7-nitro-, 1-oxide
CAS No:13442-16-5
MF:C9H7N3O4
MW:221.169581651688
CID:168853
Update Time:2024-01-25
4-Quinolinamine,N-hydroxy-7-nitro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinamine,N-hydroxy-7-nitro-, 1-oxide
- (4E)-4-(Hydroxyimino)-7-nitro-1(4H)-quinolinol
- 7-Nitro-4-hydroxylaminoquinoline 1-oxide
- 2(1H)-Quinolinone, 4-hydroxy-1-methyl-7-nitro-
- 7-nitro-4-hydroxy-1-methyl-2(1H)-quinolinone
- 7-nitro-4-hydroxy-1-methylquinolin-2(1H)-one
- 7-Nitro-4-hydroxyamino-chinolin-1-oxid
- ACMC-20mpej
- CTK0C3549
- N-(7-nitro-1-oxy-quinolin-4-yl)-hydroxylamine
- SureCN7997074
- 4-(Hydroxyamino)-7-nitroquinoline 1-oxide
- 4-Quinolinamine, N-hydroxy-7-nitro-, 1-oxide
-
- Inchi: 1S/C9H7N3O4/c13-10-8-3-4-11(14)9-5-6(12(15)16)1-2-7(8)9/h1-5,10,13H
- InChI Key: ZXPZKFSTBSCCMT-UHFFFAOYSA-N
- SMILES: [N+]1([O-])=C2C(C=CC([N+]([O-])=O)=C2)=C(NO)C=C1
Computed Properties
- Exact Mass: 221.04371
- Monoisotopic Mass: 221.043656
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102
Experimental Properties
- Density: 1.4532 (rough estimate)
- Melting Point: 207 °C
- Boiling Point: 362.22°C (rough estimate)
- Flash Point: 219.1°C
- Refractive Index: 1.6500 (estimate)
- PSA: 99.2
- pka: 8.18±0.30(Predicted)
4-Quinolinamine,N-hydroxy-7-nitro-, 1-oxide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
13442-16-5 (4-Quinolinamine,N-hydroxy-7-nitro-, 1-oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk